Cas no 2649061-65-2 (2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene)

• Product Name: 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene
• CAS No: 2649061-65-2
• MF: C₇H₄F₃NOS
• MW: 207.17297077179
• CID: 6458706
• PubChem ID: 165868305
• Update Time: 2025-06-11

2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene
• 2649061-65-2
• EN300-1969166

• Inchi： 1S/C7H4F3NOS/c8-7(9,10)6-2-1-5(13-6)3-11-4-12/h1-2H,3H2
• InChI Key： FUVZCGBVTFQAMA-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CN=C=O

Computed Properties

• Exact Mass: 206.99656941g/mol
• Monoisotopic Mass: 206.99656941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.7Ų

Additional information on 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene

Comprehensive Overview of 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene (CAS No. 2649061-65-2)

2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene (CAS No. 2649061-65-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique thiophene backbone and reactive isocyanate group, serves as a versatile building block for synthesizing high-value derivatives. Its molecular structure, featuring a trifluoromethyl substituent, enhances its lipophilicity and metabolic stability, making it particularly valuable in drug discovery and material engineering.

The growing demand for fluorinated compounds in modern chemistry has propelled research into 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene. Fluorine incorporation, as seen in the trifluoromethyl group, is a hot topic due to its ability to improve bioavailability and binding affinity in pharmaceutical applications. Researchers and industries are increasingly exploring this compound for its potential in designing next-generation therapeutics and functional materials. Its compatibility with click chemistry and cross-coupling reactions further expands its utility in creating complex molecular architectures.

One of the most frequently searched questions related to 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene revolves around its synthetic applications. For instance, how does the isocyanate functionality facilitate the formation of urethane or urea linkages? This query aligns with the broader interest in polymeric materials and bioconjugation techniques. The compound’s reactivity enables the development of tailored polymers with enhanced thermal and chemical resistance, a critical requirement in industries such as coatings, adhesives, and electronics.

Another trending topic is the role of thiophene-based compounds in organic electronics. The 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene scaffold is being investigated for its potential in conductive polymers and semiconducting materials, which are pivotal for flexible displays, solar cells, and wearable technology. The trifluoromethyl group’s electron-withdrawing properties can fine-tune the electronic characteristics of these materials, addressing the need for high-performance organic semiconductors.

In the pharmaceutical sector, 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene is explored as a precursor for small-molecule inhibitors and biologically active probes. Its structural motifs are relevant to kinase inhibitors and GPCR modulators, which are central to treating diseases like cancer and neurological disorders. The compound’s isocyanate group also allows for efficient protein labeling, a technique widely used in proteomics and drug-target identification.

From an environmental perspective, the stability and low toxicity profile of 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene make it a candidate for green chemistry initiatives. Researchers are optimizing its synthesis to minimize waste and energy consumption, aligning with the global push for sustainable chemical processes. This aspect resonates with the increasing consumer and regulatory focus on eco-friendly manufacturing.

In summary, 2-(isocyanatomethyl)-5-(trifluoromethyl)thiophene (CAS No. 2649061-65-2) is a multifaceted compound with broad applications across diverse scientific disciplines. Its unique chemical properties, combined with the rising demand for fluorinated and thiophene-containing molecules, position it as a critical component in advancing innovative technologies and therapeutic solutions. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of chemistry and materials science.